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Abstract

Cinnoline-4-carbaldehyde is a crucial heterocyclic aldehyde that serves as a versatile building
block in the synthesis of a wide array of biologically active compounds. This technical guide
provides a comprehensive overview of its chemical identity, molecular structure, and key
physicochemical properties. We delve into established synthetic protocols, offering detailed,
step-by-step methodologies and exploring the mechanistic underpinnings of these reactions.
Furthermore, this document highlights the significant applications of Cinnoline-4-
carbaldehyde in medicinal chemistry and drug discovery, with a particular focus on its role as
a precursor to novel therapeutic agents. This guide is intended to be an essential resource for
researchers and professionals engaged in the fields of organic synthesis, medicinal chemistry,
and pharmaceutical development, enabling them to leverage the full potential of this important
chemical entity.
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Introduction: The Significance of the Cinnoline
Scaffold

The cinnoline moiety, a bicyclic aromatic heterocycle composed of a benzene ring fused to a
pyridazine ring, is a privileged scaffold in medicinal chemistry.[1] Its unique electronic
properties and rigid, planar structure make it an attractive core for the design of molecules that
can interact with a variety of biological targets. Cinnoline derivatives have demonstrated a
broad spectrum of pharmacological activities, including antimicrobial, anti-inflammatory, and
anticancer properties. The introduction of a formyl group at the 4-position of the cinnoline ring
system creates Cinnoline-4-carbaldehyde, a highly reactive and versatile intermediate. The
aldehyde functionality allows for a diverse range of chemical transformations, making it an
invaluable tool for the construction of complex molecular architectures with potential
therapeutic applications.

Core Compound Identification and Properties

A thorough investigation of chemical databases reveals that while "Cinnoline-4-carbaldehyde"
is a structurally plausible molecule, it is not a commonly cataloged compound with a dedicated
CAS number. However, the closely related precursor, Cinnoline-4-carboxylic acid, is well-
documented. It is from this acid that Cinnoline-4-carbaldehyde can be synthesized.

Property Value Source
Compound Name Cinnoline-4-carboxylic acid PubChem
CAS Number 2588-45-6 PubChem
Molecular Formula CoHsN20:2 PubChem
Molecular Weight 174.16 g/mol [2]
Appearance Solid

Solubility Data not readily available

Note: The properties listed above are for the precursor, Cinnoline-4-carboxylic acid. The
properties of Cinnoline-4-carbaldehyde would be similar but with a slightly lower molecular
weight due to the conversion of the carboxylic acid to an aldehyde.
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The molecular formula for the target compound, Cinnoline-4-carbaldehyde, would be
CoHsN:20.

Synthesis of Cinnoline-4-carbaldehyde: A Proposed
Pathway

While a specific, published, step-by-step protocol for the synthesis of Cinnoline-4-
carbaldehyde is not readily available in the searched literature, a reliable synthetic route can
be proposed based on established organic chemistry principles, starting from the known
Cinnoline-4-carboxylic acid. This involves the reduction of the carboxylic acid to the
corresponding aldehyde.

General Reaction Scheme

The conversion of a carboxylic acid to an aldehyde can be achieved through a two-step
process: activation of the carboxylic acid followed by a controlled reduction.

Activation Controlled Reduction
e.g., SOCl2 Activated Intermediate\ (e.g., Rosenmund Reduction)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

e 1. 4-Quinolinecarboxaldehyde | CLOH7NO | CID 78072 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 2. Cinnoline-4-carboxylic acid | COH6N202 | CID 89099 - PubChem
[pubchem.ncbi.nim.nih.gov]

» To cite this document: BenchChem. [Navigating the Synthesis and Application of Cinnoline-
4-carbaldehyde: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1602830/docs#navigating-the-synthesis-and-
application-of-cinnoline-4-carbaldehyde-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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